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Cat. No.: B10761967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Y-27632 dihydrochloride is a cell-permeable, potent, and selective inhibitor of the Rho-

associated coiled-coil forming protein kinases (ROCK).[1][2][3] This small molecule has

become an indispensable tool in cell culture, primarily due to its ability to enhance cell survival

and cloning efficiency, particularly in sensitive cell types like stem cells.[1][4] This guide

provides an in-depth overview of Y-27632, its mechanism of action, and practical protocols for

its use in various cell culture applications.

Core Concepts: Mechanism of Action
Y-27632 functions by competitively inhibiting the ATP-binding site of both ROCK1 (Ki = 220 nM)

and ROCK2 (Ki = 300 nM), two key serine/threonine kinases in the Rho signaling pathway.[1]

[2][3] The Rho/ROCK pathway is a critical regulator of the actin cytoskeleton, influencing cell

shape, adhesion, motility, and apoptosis.[5] Dissociation of cells from their extracellular matrix

(anoikis) or from each other can trigger hyperactivation of the Rho/ROCK pathway, leading to

actomyosin hypercontraction and subsequent apoptosis.[6] Y-27632 prevents this dissociation-

induced apoptosis by inhibiting ROCK, thereby promoting cell survival.[6][7]
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Caption: The Rho/ROCK signaling pathway and the inhibitory action of Y-27632.

Key Applications and Quantitative Data
Y-27632 has a wide range of applications in cell culture, with its efficacy being concentration

and cell-type dependent.
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Application Cell Type
Effective
Concentration (µM)

Key Outcomes

Enhanced Survival of

Single Cells

Human Embryonic

Stem (ES) Cells
10

Prevents dissociation-

induced apoptosis

(anoikis), increasing

cloning efficiency.[1]

[4]

Murine Prostate

Stem/Progenitor Cells
10

Increases cloning

efficiency by 8-fold.[6]

Salivary Gland Stem

Cells
10

Significantly reduces

apoptosis and

necrosis.[8]

Cryopreservation Human ES Cells 10

Increases survival of

cryopreserved single

cells after thawing.[1]

Human Induced

Pluripotent Stem (iPS)

Cells

10

Significantly improves

recovery and growth

of cryopreserved cells.

[9]

Single-Cell Cloning Human ES Cells 10

Dramatically improves

the efficiency of

colony formation from

single cells.[10]

Murine Prostate Stem

Cells
10

Increases colony-

forming activity by

approximately 2.5-

fold.[6]

Cell Proliferation

Human Periodontal

Ligament Stem Cells

(PDLSCs)

10-20
Significantly enhances

cell proliferation.[5]

Ovine Spermatogonial

Stem Cells

5-10 Provides optimal

conditions for primary
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culture.[11]

Differentiation Human ES Cells 10

Improves survival of

monolayers at the

initiation of

differentiation

protocols.[1]

Human iPS Cells 10

Can direct

differentiation towards

the mesodermal

lineage.[12]

Note: The optimal concentration of Y-27632 may vary depending on the specific cell line and

culture conditions. It is recommended to perform a dose-response experiment to determine the

optimal concentration for your specific application.

Experimental Protocols
Preparation of Y-27632 Stock Solution
Y-27632 dihydrochloride is typically supplied as a crystalline solid.

Reconstitution: To prepare a 10 mM stock solution, dissolve 1 mg of Y-27632 (MW: 320.3

g/mol ) in 312 µL of sterile water or phosphate-buffered saline (PBS).[3] Alternatively, it can

be dissolved in DMSO.[13]

Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter.

Storage: Aliquot the stock solution into working volumes to avoid repeated freeze-thaw

cycles and store at -20°C.[3] Stock solutions in PBS or water are stable for up to 12 months

at -20°C.[3]
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Caption: Workflow for preparing Y-27632 stock solution.

Protocol for Enhancing Survival of Dissociated Human
Pluripotent Stem Cells (hPSCs)
This protocol is adapted for the routine passaging of hPSCs as single cells.

Pre-treatment: One hour prior to dissociation, replace the culture medium with fresh medium

containing 10 µM Y-27632.[12]

Dissociation: Aspirate the medium and wash the cells with PBS. Add a suitable non-

enzymatic dissociation reagent (e.g., Accutase) and incubate at 37°C until the cells detach.

Neutralization and Collection: Neutralize the dissociation reagent with fresh culture medium.

Gently pipette to create a single-cell suspension and transfer the cells to a conical tube.

Centrifugation: Centrifuge the cells at a low speed (e.g., 200 x g) for 3-5 minutes.

Resuspension and Plating: Aspirate the supernatant and resuspend the cell pellet in fresh

culture medium containing 10 µM Y-27632. Plate the cells onto a pre-coated culture dish.

Post-treatment: Culture the cells in the presence of 10 µM Y-27632 for the first 24 hours after

plating.[14] After 24 hours, replace the medium with fresh medium without Y-27632.

Protocol for Improving Post-Thaw Viability of
Cryopreserved Cells

Thawing: Rapidly thaw the cryovial of cells in a 37°C water bath.

Dilution: Transfer the thawed cell suspension to a conical tube containing pre-warmed

culture medium.

Centrifugation: Centrifuge the cells to remove the cryopreservation medium.

Resuspension and Plating: Resuspend the cell pellet in culture medium containing 10 µM Y-

27632 and plate onto a suitable culture vessel.
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Incubation: Incubate the cells in the presence of Y-27632 for 24 hours to promote survival

and attachment.

Medium Change: After 24 hours, replace the medium with fresh medium without Y-27632.

Logical Relationships of Y-27632 Effects
The primary effect of Y-27632, the inhibition of ROCK, leads to a cascade of beneficial

downstream effects in cell culture.
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Caption: Logical flow of Y-27632's effects in cell culture.

Concluding Remarks
Y-27632 dihydrochloride is a powerful and versatile tool for researchers working with a variety

of cell types, particularly those prone to apoptosis upon dissociation. By understanding its
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mechanism of action and following established protocols, even beginners in cell culture can

significantly improve the viability and efficiency of their experiments. As with any reagent, it is

crucial to optimize its use for specific cell lines and applications to achieve the best results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. stemcell.com [stemcell.com]

2. cdn.stemcell.com [cdn.stemcell.com]

3. cdn.stemcell.com [cdn.stemcell.com]

4. ixcellsbiotech.com [ixcellsbiotech.com]

5. Rho‐kinase inhibitor Y‐27632 facilitates the proliferation, migration and pluripotency of
human periodontal ligament stem cells - PMC [pmc.ncbi.nlm.nih.gov]

6. ROCK Inhibitor Y-27632 Suppresses Dissociation-Induced Apoptosis of Murine Prostate
Stem/Progenitor Cells and Increases Their Cloning Efficiency | PLOS One [journals.plos.org]

7. A Rho Kinase (ROCK) Inhibitor, Y-27632, Inhibits the Dissociation-Induced Cell Death of
Salivary Gland Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

8. mdpi.com [mdpi.com]

9. researchgate.net [researchgate.net]

10. Rho-associated kinase inhibitor Y-27632 promotes survival of cynomolgus monkey
embryonic stem cells - PMC [pmc.ncbi.nlm.nih.gov]

11. The role of Rho-associated kinase inhibitor, Y-27632 on primary culture of ovine
spermatogonial stem cells - PMC [pmc.ncbi.nlm.nih.gov]

12. Y-27632 Dihydrochloride Solution (10 mM) - Elabscience® [elabscience.com]

13. cdn.stemcell.com [cdn.stemcell.com]

14. bdbiosciences.com [bdbiosciences.com]

To cite this document: BenchChem. [Y-27632 Dihydrochloride: A Technical Guide for Cell
Culture Beginners]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10761967?utm_src=pdf-custom-synthesis
https://www.stemcell.com/products/y-27632.html
https://cdn.stemcell.com/media/files/pis/28131-PIS_1_4_0.pdf
https://cdn.stemcell.com/media/files/pis/10000002341-PIS_04.pdf
https://ixcellsbiotech.com/product/y27632/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5661246/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5661246/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0018271
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0018271
https://pmc.ncbi.nlm.nih.gov/articles/PMC8124333/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8124333/
https://www.mdpi.com/1420-3049/26/9/2658
https://www.researchgate.net/publication/24032973_ROCK_Inhibition_Enhances_the_Recovery_and_Growth_of_Cryopreserved_Human_Embryonic_Stem_Cells_and_Human_Induced_Pluripotent_Stem_Cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC2639404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2639404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8747935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8747935/
https://www.elabscience.com/p/y-27632-dihydrochloride-solution-10-mm--pb180609
https://cdn.stemcell.com/media/files/pis/28125-PIS_1_1_0.pdf
https://www.bdbiosciences.com/content/bdb/paths/generate-tds-document.cn.562822.pdf
https://www.benchchem.com/product/b10761967#y-27632-dihydrochloride-for-beginners-in-cell-culture
https://www.benchchem.com/product/b10761967#y-27632-dihydrochloride-for-beginners-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b10761967#y-27632-dihydrochloride-for-beginners-in-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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